Cas no 2138135-80-3 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine)
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine
- [2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine
- 2138135-80-3
- EN300-1115660
-
- Inchi: 1S/C12H15N3O2S2/c1-18-12-5-3-4-11(10(12)6-13)15-8-9(7-14-15)19(2,16)17/h3-5,7-8H,6,13H2,1-2H3
- InChI Key: NEHBMLDIIAOAEE-UHFFFAOYSA-N
- SMILES: S(C)(C1C=NN(C=1)C1C=CC=C(C=1CN)SC)(=O)=O
Computed Properties
- Exact Mass: 297.06056908g/mol
- Monoisotopic Mass: 297.06056908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 112Ų
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1115660-0.05g |
[2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine |
2138135-80-3 | 95% | 0.05g |
$1008.0 | 2023-10-27 | |
| Enamine | EN300-1115660-0.1g |
[2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine |
2138135-80-3 | 95% | 0.1g |
$1056.0 | 2023-10-27 | |
| Enamine | EN300-1115660-0.25g |
[2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine |
2138135-80-3 | 95% | 0.25g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1115660-0.5g |
[2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine |
2138135-80-3 | 95% | 0.5g |
$1152.0 | 2023-10-27 | |
| Enamine | EN300-1115660-1.0g |
[2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine |
2138135-80-3 | 1g |
$857.0 | 2023-06-09 | ||
| Enamine | EN300-1115660-2.5g |
[2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine |
2138135-80-3 | 95% | 2.5g |
$2351.0 | 2023-10-27 | |
| Enamine | EN300-1115660-5.0g |
[2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine |
2138135-80-3 | 5g |
$2485.0 | 2023-06-09 | ||
| Enamine | EN300-1115660-10.0g |
[2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine |
2138135-80-3 | 10g |
$3683.0 | 2023-06-09 | ||
| Enamine | EN300-1115660-1g |
[2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine |
2138135-80-3 | 95% | 1g |
$1200.0 | 2023-10-27 | |
| Enamine | EN300-1115660-5g |
[2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenyl]methanamine |
2138135-80-3 | 95% | 5g |
$3479.0 | 2023-10-27 |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine
Introduction to 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine (CAS No. 2138135-80-3)
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine (CAS No. 2138135-80-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.
The chemical structure of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine is composed of a phenyl ring substituted with a methylsulfanyl group at the 6-position and a 4-methanesulfonyl-1H-pyrazol-1-yl group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.
The synthesis of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine has been reported in several studies. One common approach involves the reaction of 6-(methylsulfanyl)benzaldehyde with 4-methanesulfonylpyrazole in the presence of an amine catalyst. This method yields high purity and good yields, making it suitable for large-scale production. Recent advancements in synthetic methodologies have also explored greener and more efficient routes, such as the use of microwave-assisted synthesis and catalytic systems, which reduce reaction times and environmental impact.
In terms of biological activities, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine has demonstrated significant potential as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses.
Moreover, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine has shown promising anticancer properties. Research indicates that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways such as PI3K/Akt and MAPK. These findings suggest that this compound could be a valuable lead for the development of novel anticancer drugs.
Recent studies have also explored the pharmacokinetic properties of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. Additionally, toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models.
The clinical applications of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine are currently under investigation. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results from these trials have been encouraging, with patients showing improvements in cognitive function and motor skills.
In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine (CAS No. 2138135-80-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.
2138135-80-3 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-(methylsulfanyl)phenylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)